Cas no 4361-38-0 (3-Cyclohexylbutanoic Acid)

• Product Name: 3-Cyclohexylbutanoic Acid
• CAS No: 4361-38-0
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 4490317
• PubChem ID: 2753328
• Update Time: 2025-04-24

3-Cyclohexylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanoic acid, β-methyl-
• EN300-62401
• A1-03488
• 3-cyclohexylbutanoic acid
• SCHEMBL1208925
• CS-0253071
• G44905
• Z448247688
• 4361-38-0
• 3-cyclohexylbutyric acid
• 3-cyclohexylbutanoicacid
• EAA36138
• DB-194070
• 3-cyclohexyl-butyric acid
• AKOS009990717
• 3-Cyclohexylbutanoic Acid

• Inchi： 1S/C10H18O2/c1-8(7-10(11)12)9-5-3-2-4-6-9/h8-9H,2-7H2,1H3,(H,11,12)
• InChI Key： CDPQZLVBRUMMRQ-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1CCCCC1)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids